Ethyl 3-[(4,6-dimethyl-2-pyrimidinyl)amino]-3-oxopropanoate

• IUPAC Name: ethyl 3-[(4,6-dimethylpyrimidin-2-yl)amino]-3-oxopropanoate
• InChI: InChI=1S/C11H15N3O3/c1-4-17-10(16)6-9(15)14-11-12-7(2)5-8(3)13-11/h5H,4,6H2,1-3H3,(H,12,13,14,15)
• InChI Key: LJOQDQLTRWQPQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=NC(=CC(=N1)C)C
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

Ethyl 3-[(4,6-dimethyl-2-pyrimidinyl)amino]-3-oxopropanoate is a chemical compound. It is related to the pyrimidine class of compounds, which are vital constituents of nucleic acids and are used as synthetic precursors of bioactive molecules.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are general synthetic approaches for pharmacologically active decorated six-membered diazines, which include pyrimidines. These methods involve various steps including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines.

Mechanism of Action

Target of Action

The compound contains a pyrimidine ring, which is a key component of many biologically active compounds. Pyrimidine derivatives are known to interact with a variety of targets, including enzymes, receptors, and nucleic acids .

Biochemical Pathways

Pyrimidine derivatives can affect a variety of biochemical pathways depending on their specific targets. For example, some pyrimidine-based drugs inhibit enzymes involved in DNA synthesis, thereby preventing cell division and growth .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the route of administration. Pyrimidine derivatives generally have good bioavailability and can be metabolized by the liver .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. For example, if it inhibits an enzyme required for cell division, it could potentially have anticancer effects .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. These factors can affect the compound’s structure, its interaction with its targets, and its metabolism within the body .